Cas no 60796-64-7 (Norbraylin)

• Product Name: Norbraylin
• CAS No: 60796-64-7
• MF: C₁₄H₁₂O₄
• MW: 244.242684364319
• CID: 506549
• PubChem ID: 10105863
• Update Time: 2025-04-19

Norbraylin Chemical and Physical Properties

Names and Identifiers

• Norbraylin
• 6-Hydroxy-8,8-dimethyl-2H,8H-pyrano[2,3-f]chromen-2-one
• [ "" ]
• DTXSID401346491
• BDBM50008739
• 6-Hydroxy-8,8-dimethylpyrano[2,3-f]chromen-2-one
• CHEMBL3235995
• 60796-64-7
• orbraylin
• 6-Hydroxy-8,8-dimethyl-2H,8H-benzo[1,2-b:3,4-b']dipyran-2-one
• HY-N3180
• AKOS027257455
• FS-8867
• E88723
• CS-0023514
• DA-66184
• 6-hydroxy-8,8-dimethylpyrano(2,3-f)chromen-2-one
• 6-Hydroxy-8,8-dimethyl-2H,8H-benzo[1,2-b
• SCHEMBL25619757
• 6-hydroxy-8,8-dimethylpyrano[2,3-h]chromen-2-one

• Inchi： 1S/C14H12O4/c1-14(2)6-5-9-12-8(3-4-11(16)17-12)7-10(15)13(9)18-14/h3-7,15H,1-2H3
• InChI Key： OYPWMLRFDXSKJG-UHFFFAOYSA-N
• SMILES： O1C2C(=CC3C=CC(=O)OC=3C=2C=CC1(C)C)O

Computed Properties

• Exact Mass: 244.07355886g/mol
• Monoisotopic Mass: 244.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.3±0.1 g/cm3
• Boiling Point: 471.1±45.0 °C at 760 mmHg
• Flash Point: 185.2±22.2 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

Norbraylin Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Pyranocoumarins Angular pyranocoumarins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Angular pyranocoumarins